Cas no 861586-01-8 (3-Methoxy-5-methyl-4-nitro-1H-pyrazole)

• Product Name: 3-Methoxy-5-methyl-4-nitro-1H-pyrazole
• CAS No: 861586-01-8
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 5012439
• Update Time: 2023-08-24

3-Methoxy-5-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-methyl-4-nitro-1H-pyrazole
• 5-methoxy-3-methyl-4-nitro-1H-pyrazole
• 5-methoxy-3-methyl-4-nitropyrazole
• BBL038289
• SBB020341
• STK301646
• 3-Methoxy-4-nitro-5-methyl-1H-pyrazole
• ST45061395
• 1H-PYRAZOLE,3-METHOXY-5-METHYL-4-NITRO-
• 3-Methoxy-5-methyl-4-nitro-1H-pyrazole

• Inchi： 1S/C5H7N3O3/c1-3-4(8(9)10)5(11-2)7-6-3/h1-2H3,(H,6,7)
• InChI Key： VYRLODCUXGZERL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C)NN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.7
• Topological Polar Surface Area: 83.7